Cas no 490039-71-9 (3,6-Diiodophthalonitrile)
3,6-Diiodophthalonitrile is a halogenated phthalonitrile derivative characterized by the presence of iodine atoms at the 3 and 6 positions of the phthalonitrile core. This compound is primarily utilized as a key intermediate in the synthesis of advanced materials, including phthalocyanines and other heterocyclic frameworks. The iodine substituents enhance its reactivity in cross-coupling reactions, making it valuable for constructing complex molecular architectures. Its high purity and stability under controlled conditions ensure consistent performance in research and industrial applications. The compound's structural properties also lend themselves to applications in optoelectronics and catalysis, where precise functionalization is critical. Proper handling and storage are recommended due to its sensitivity to light and moisture.
3,6-Diiodophthalonitrile structure
Product name:3,6-Diiodophthalonitrile
3,6-Diiodophthalonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3,6-Diiodophthalonitrile
- CS-0379237
- 3,6-diiodobenzene-1,2-dicarbonitrile
- SCHEMBL24196688
- G64527
- 490039-71-9
- 3,6-diiodophthalonitrile
-
- Inchi： InChI=1S/C8H2I2N2/c9-7-1-2-8(10)6(4-12)5(7)3-11/h1-2H
- InChI Key： GLPULVKOAFQYMA-UHFFFAOYSA-N
- SMILES： C1=CC(=C(C(=C1I)C#N)C#N)I
Computed Properties
- Exact Mass: 379.83074g/mol
- Monoisotopic Mass: 379.83074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 47.6Ų
- XLogP3: 2.7
3,6-Diiodophthalonitrile Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI KAI SHU HUA XUE Technology Co., Ltd. | CL2303736-500mg |
3,6-diiodo-1,2-benzenedicarbonitrile |
490039-71-9 | 95% | 500mg |
¥2000 | 2023-11-08 | |
| 1PlusChem | 1P024I2R-250mg |
3,6-Diiodophthalonitrile |
490039-71-9 | 95% | 250mg |
$123.00 | 2023-12-17 | |
| Aaron | AR024IB3-100mg |
3,6-Diiodophthalonitrile |
490039-71-9 | 95% | 100mg |
$76.00 | 2025-02-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1449907-250mg |
3,6-Diiodophthalonitrile |
490039-71-9 | 98% | 250mg |
￥œůȂœ | 2023-07-25 | |
| Ambeed | A1520265-250mg |
3,6-Diiodophthalonitrile |
490039-71-9 | 95% | 250mg |
$135.0 | 2025-02-25 | |
| Ambeed | A1520265-100mg |
3,6-Diiodophthalonitrile |
490039-71-9 | 95% | 100mg |
$80.0 | 2025-02-25 | |
| Ambeed | A1520265-1g |
3,6-Diiodophthalonitrile |
490039-71-9 | 95% | 1g |
$363.0 | 2025-02-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1449907-1g |
3,6-Diiodophthalonitrile |
490039-71-9 | 98% | 1g |
￥ƚŤȂȬ | 2023-07-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1449907-100mg |
3,6-Diiodophthalonitrile |
490039-71-9 | 98% | 100mg |
￥ƊDzȂ | 2023-07-25 | |
| 1PlusChem | 1P024I2R-100mg |
3,6-Diiodophthalonitrile |
490039-71-9 | 95% | 100mg |
$73.00 | 2023-12-17 |
3,6-Diiodophthalonitrile Related Literature
-
Mei Zhou RSC Adv., 2016,6, 113322-113326
-
Kazuhiro Miyawaki,Hitomi Suzuki Org. Biomol. Chem., 2004,2, 2870-2873
-
3. Carbocycles via enantioselective inter- and intramolecular iridium-catalysed allylic alkylations†Stephane Streiff,Carolin Welter,Mathias Schelwies,Gunter Lipowsky,Nicole Miller,Günter Helmchen Chem. Commun., 2005, 2957-2959
-
Shridhar H. Thorat,Manjusha V. Patwadkar,Rajesh G. Gonnade,R. Vaidhyanathan CrystEngComm, 2014,16, 8638-8641
-
C. Leroy,C. Bonhomme,L. Bonhomme-Coury,E. Letavernier,M. Daudon,V. Frochot,J. P. Haymann,S. Rouzière,I. T. Lucas,F. Babonneau,A. Abou-Hassan Lab Chip, 2016,16, 1157-1160
490039-71-9 (3,6-Diiodophthalonitrile) Related Products
- 543713-47-9(1-(3-Methyl-1,2-oxazol-5-yl)ethan-1-amine)
- 1797739-69-5(8-Azabicyclo[3.2.1]oct-2-en-8-yl[4-(trifluoromethoxy)phenyl]methanone)
- 1783742-06-2(1-(difluoromethyl)cyclohexylmethanol)
- 1071627-75-2(Methyl 3-aminoquinoxaline-2-carboxylate)
- 64192-56-9(5-Heptenoic acid,7-[(1R,4S,5R,6R)-6-(1E)-1-octen-1-yl-2,3-diazabicyclo[2.2.1]hept-2-en-5-yl]-,(5Z)-)
- 1807154-98-8(5-(Difluoromethyl)-4-fluoro-2-methoxypyridine-3-carbonyl chloride)
- 951884-41-6(2-Chloro-3',5'-dimethyl-4'-methoxybenzophenone)
- 1087784-64-2(5-chloro-1,3-benzothiazol-4-amine)
- 2413875-29-1(tert-butyl N-(2-hydroxyethyl)-N-2-(2-methoxyethoxy)ethylcarbamate)
- 874814-72-9(2-Amino-5-tert-butyl-benzonitrile)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:490039-71-9)
Purity:99%
Quantity:1g
Price ($):327.0